17,20-dimethylisocarbacyclin
17,20-dimethylisocarbacyclin
Brand Name:
Vulcanchem
CAS No.:
122168-74-5
VCID:
VC0051784
InChI:
InChI=1S/C22H36O4/c1-2-3-4-5-9-18(23)11-12-19-20-14-16(8-6-7-10-22(25)26)13-17(20)15-21(19)24/h11-13,17-21,23-24H,2-10,14-15H2,1H3,(H,25,26)/b12-11+/t17-,18-,19+,20-,21+/m1/s1
SMILES:
CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O
Molecular Formula:
C22H36O4
Molecular Weight:
364.5 g/mol
17,20-dimethylisocarbacyclin
CAS No.: 122168-74-5
Main Products
VCID: VC0051784
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol
| CAS No. | 122168-74-5 |
|---|---|
| Product Name | 17,20-dimethylisocarbacyclin |
| Molecular Formula | C22H36O4 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | 5-[(3aR,5S,6S,6aR)-5-hydroxy-6-[(E,3R)-3-hydroxynon-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pentanoic acid |
| Standard InChI | InChI=1S/C22H36O4/c1-2-3-4-5-9-18(23)11-12-19-20-14-16(8-6-7-10-22(25)26)13-17(20)15-21(19)24/h11-13,17-21,23-24H,2-10,14-15H2,1H3,(H,25,26)/b12-11+/t17-,18-,19+,20-,21+/m1/s1 |
| Standard InChIKey | YEZIMJFDHJLYCT-DLPDBRSHSA-N |
| Isomeric SMILES | CCCCCC[C@H](/C=C/[C@@H]1[C@H](C[C@@H]2[C@H]1CC(=C2)CCCCC(=O)O)O)O |
| SMILES | CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCCC(C=CC1C(CC2C1CC(=C2)CCCCC(=O)O)O)O |
| Synonyms | 17,20-dimethylisocarbacyclin TEI 9063 TEI-9063 |
| PubChem Compound | 6449856 |
| Last Modified | Nov 11 2021 |
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